Cas no 1804895-49-5 (Ethyl 3-cyano-2-nitro-6-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 3-cyano-2-nitro-6-(trifluoromethoxy)benzoate
• CAS No: 1804895-49-5
• MF: C₁₁H₇F₃N₂O₅
• MW: 304.178893327713
• CID: 4955578
• Update Time: 2025-06-12

Ethyl 3-cyano-2-nitro-6-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-nitro-6-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7F3N2O5/c1-2-20-10(17)8-7(21-11(12,13)14)4-3-6(5-15)9(8)16(18)19/h3-4H,2H2,1H3
• InChI Key： JVSNDMZOMQWHTA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C#N)C(=C1C(=O)OCC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 453
• XLogP3: 2.9
• Topological Polar Surface Area: 105

Additional information on Ethyl 3-cyano-2-nitro-6-(trifluoromethoxy)benzoate

Ethyl 3-cyano-2-nitro-6-(trifluoromethoxy)benzoate (CAS No. 1804895-49-5): A Comprehensive Overview

Ethyl 3-cyano-2-nitro-6-(trifluoromethoxy)benzoate, identified by its CAS number 1804895-49-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatic derivatives, characterized by its nitro and cyano functional groups, which contribute to its unique chemical properties and reactivity. The presence of a trifluoromethoxy substituent further enhances its molecular complexity and potential applications.

The structural configuration of Ethyl 3-cyano-2-nitro-6-(trifluoromethoxy)benzoate makes it a versatile intermediate in synthetic chemistry. The benzoate moiety provides a stable aromatic backbone, while the cyano group introduces a polar site for further functionalization. The nitro group, known for its electron-withdrawing properties, influences the electronic distribution across the molecule, making it useful in various chemical transformations. Additionally, the trifluoromethoxy group enhances lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, Ethyl 3-cyano-2-nitro-6-(trifluoromethoxy)benzoate has been explored in several cutting-edge research studies. One notable area of interest is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its reactive sites to develop novel compounds with potential therapeutic applications. For instance, modifications of this scaffold have led to the discovery of inhibitors targeting various enzymatic pathways involved in inflammatory and metabolic disorders.

The compound's unique chemical profile also makes it valuable in materials science. Its ability to undergo selective reactions while maintaining structural integrity has been exploited in the development of advanced polymers and coatings. These materials exhibit enhanced durability and functionality, making them suitable for industrial applications ranging from electronics to construction.

Recent advancements in computational chemistry have further highlighted the significance of Ethyl 3-cyano-2-nitro-6-(trifluoromethoxy)benzoate. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a foundation for rational drug design. These simulations have helped researchers predict binding affinities and optimize molecular structures for improved efficacy and reduced side effects.

The agrochemical sector has also benefited from the exploration of this compound. Its derivatives have shown promise as intermediates in the synthesis of pesticides and herbicides. The combination of electron-withdrawing groups like the nitro and cyano moieties enhances the bioactivity of these compounds, making them effective against a broad spectrum of pests while maintaining environmental safety.

Future research directions for Ethyl 3-cyano-2-nitro-6-(trifluoromethoxy)benzoate include exploring its potential in green chemistry initiatives. Efforts are underway to develop synthetic routes that minimize waste and reduce environmental impact. Additionally, investigating its role in photodynamic therapy has opened new avenues for medical applications. The compound's ability to generate reactive oxygen species upon light activation suggests its utility in cancer treatment modalities.

In conclusion, Ethyl 3-cyano-2-nitro-6-(trifluoromethoxy)benzoate (CAS No. 1804895-49-5) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in these fields. As scientific understanding progresses, the potential uses for this compound are expected to expand, driving further innovation and discovery.